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Telatinib Clinical Trial & Biomarker Data

Aspect Details and Findings

Trial Design Phase I, dose-escalation in patients with refractory solid tumors [1].

Dosing
Regimens

Twice daily (BID) in both 14 days on/7 days off and continuous dosing schedules

[1].

| Key Biomarkers Assessed | • Pharmacokinetic (PK): AUC0-12, Cmax [1] • Pharmacodynamic (PD):

Tumor blood flow measured by DCE-MRI, soluble VEGFR-2 (sVEGFR-2) plasma levels [1] | | Biomarker

Correlations | • sVEGFR-2 levels: Decreased with increasing Telatinib exposure (AUC0-12) [1] • Tumor

Blood Flow (DCE-MRI): Decreased with increasing Telatinib exposure (AUC0-12) [1] | | Clinical

Outcome | • Recommended Phase II Dose: 900 mg BID (continuous dosing) [1] • Antitumor Activity:

Partial response in two Renal Cell Carcinoma patients [1] | | Safety Profile | Most frequent drug-related

Grade 3 adverse events were hypertension (23%) and diarrhea (7%) [1]. |

Detailed Experimental Protocols

For the key experiments cited in the table above, the methodologies were as follows:
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sVEGFR-2 Plasma Level Analysis: Plasma samples were collected from patients and analyzed for

biomarkers. The study observed that geometric mean sVEGFR-2 plasma levels decreased as the
exposure to Telatinib (measured by AUC0-12) increased, indicating a pharmacodynamic effect of the

drug on its target [1].
Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI): This technique was used

to non-invasively measure changes in tumor blood flow, a marker of anti-angiogenic activity. The
results demonstrated that tumor blood flow decreased with increasing AUC0-12 of Telatinib, providing

direct evidence of its biological activity on tumor vasculature [1].

Pharmacokinetic (PK) Analysis: Plasma samples were collected at pre-dose and multiple time
points post-dose on day 1 and day 14 of cycle 1. The concentrations of Telatinib and its metabolite

were determined using a validated LC-MS-MS (Liquid Chromatography with Tandem Mass
Spectrometry) analytical method. Key PK parameters like AUC and Cmax were calculated from this

data [1].

Mechanism and Workflow Visualization

The diagram below illustrates the logical relationship between Telatinib dosing, its measured effects on

biomarkers, and the associated clinical outcomes as established in the phase I study.
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Further Research Directions

The available data is from an early-phase trial. For a comprehensive comparison, you would typically look

for information on:

Head-to-Head Comparisons: Data from trials directly comparing Telatinib to other VEGFR inhibitors

(e.g., Sunitinib, Sorafenib) was not found.
Validated Predictive Biomarkers: The search did not reveal biomarkers that predict which patients

are most likely to respond to Telatinib, unlike in EGFR-mutant NSCLC where specific mutations
guide therapy [2] [3] [4].

Later-Phase Trial Data: Information on Phase III trials for Telatinib was not located. In contrast,
drugs like Ivonescimab, another anti-angiogenic agent, have recent Phase III results presented in

2025 [5].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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